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Executive Summary: The Core Distinction

To the researcher or drug developer, the distinction between Dihydroisophorol and
Homomenthol is not one of chemical identity, but of application context and stereochemical
specification.[1]

Technically, both terms refer to the same parent molecule: 3,3,5-trimethylcyclohexan-1-ol (CAS
116-02-9).[1][2][3]

o Dihydroisophorol is the industrial nomenclature, referencing its synthetic lineage
(hydrogenation of isophorone).[1][2] It typically denotes the thermodynamic mixture of cis-
and trans- isomers used as a chemical intermediate.[1][Z]

 Homomenthol is the sensory/trade nomenclature, referencing its functional mimicry of
menthol.[1][2][4] It specifically highlights the cis-isomer (CAS 933-48-2), which possesses
the characteristic cooling, minty odor required for fragrance and flavor applications.[1][2][3]

This guide dissects the stereochemical nuances, synthesis pathways, and divergent application
streams that separate these two identities of the same molecule.[1][2]
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Part 1: Chemical Identity & Structural Analysis[1]

The confusion between these terms stems from the overlap between systematic naming and
trade designations.[1][2]

1.1 Nomenclature Data

Dihydroisophorol
Feature . Homomenthol (Sensory)
(Industrial)

cis-3,3,5-Trimethylcyclohexan-

IUPAC Name 3,3,5-Trimethylcyclohexan-1-ol
1-ol (Preferred)
CAS Number 116-02-9 (Mix) 933-48-2 (cis-isomer specific)
C C
Formula H H
o o
Molecular Weight 142.24 g/mol 142.24 g/mol
] Intermediate for synthesis Fragrance ingredient, Menthol
Primary Context ) .
(Esters, Resins) substitute

1.2 Stereochemical Divergence

The "difference” is often defined by the isomeric ratio.[1][2] The 3,3,5-trimethylcyclohexanol
molecule has two chiral centers (C1 and C5), leading to cis and trans diastereomers.[1][2]

e cis-Isomer ("Homomenthol"): The hydroxyl group at C1 and the methyl group at C5 are on
the same side of the ring (typically axial/equatorial relationships in the chair conformation
favor the specific "minty" receptor docking).[1][2]

 trans-Isomer: Lacks the potent cooling sensation and minty odor of the cis form.[1][2]

o Commercial Dihydroisophorol: Often supplied as a mixture (e.g., ~80:20 cis:trans) unless
specified otherwise.[1][2]

1.3 Structural Visualization: The "Imposter" Relationship
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The term "Homomenthol" is a chemical misnomer.[1][2] In strict organic chemistry, "homo-"
implies the addition of a methylene (CH

) group.[1][2] True menthol is C
; a true homologue would be C
[1][2] However, 3,3,5-TMCH is C

[1][2] It is called "Homomenthol" solely because its shape mimics Menthol's interaction with
TRPM8 (cold) receptors.[1][2]
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Figure 1: Structural relationship between Menthol, the specific sensory isomer (Homomenthol),
and the industrial mixture (Dihydroisophorol).[1][2]

Part 2: Synthesis & Manufacturing[1][4][6]

The name Dihydroisophorol directly describes its manufacturing origin: the hydrogenation of
Isophorone.[1][2]

2.1 Synthesis Workflow
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The synthesis is a two-step hydrogenation process.[1][2] The selectivity of the second step
determines whether the product is sold as generic Dihydroisophorol or high-purity
Homomenthol.[1][2]

e Step 1. C=C Hydrogenation: Isophorone is hydrogenated (typically Pd/C or Raney Ni) to
form Dihydroisophorone (3,3,5-trimethylcyclohexanone).[1][2]

e Step 2: C=0 Reduction: The ketone is reduced to the alcohol.[1][2]
o Thermodynamic Control: Yields a mix of cis and trans -> Dihydroisophorol.[1][2]

o Stereoselective Hydrogenation: Using specific catalysts (e.g., Ruthenium or Borohydride
reduction) to maximize the cis-isomer -> Homomenthol.[1][2]

Isophorone
(3,5,5-trimethylcyclohex-2-en-1-one)

H2, Pd/C
C=C Saturation)

Dihydroisophorone
(3,3,5-trimethylcyclohexanone)

H2, Raney Ni Stereoselective Reduction
(Standard Reduction) \(Maximizing cis-isomer)

Product Differentiatio

Dihydroisophorol Homomenthol

(cis/trans Mixture) (High cis-isomer content)

Click to download full resolution via product page

Figure 2: Synthetic divergence from Isophorone.[1][2] Dihydroisophorol is the standard
reduction product; Homomenthol requires stereocontrol.[1][2]

Part 3: Functional Applications & Pharmacology[1][4]
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The "difference" is most critical when selecting the material for a specific end-use.[1][2]

3.1 As Dihydroisophorol (Chemical Intermediate)

In drug development and industrial chemistry, the material is used for its cyclohexyl scaffold
and hydroxyl reactivity.[1][2] The specific odor is irrelevant; the focus is on chemical purity and
reactivity.

¢ Vasodilators (Cyclandelate): Dihydroisophorol is the precursor for Cyclandelate (3,3,5-
trimethylcyclohexyl mandelate).[1][2] It is esterified with mandelic acid.[1][2]

o Critical Note: While commercial Cyclandelate is often a mixture, the cis-isomer is
pharmacologically distinct.[1][2] Researchers synthesizing this drug must verify if the
protocol requires "Dihydroisophorol” (mix) or pure cis-alcohol.[1][2]

o UV Filters (Homosalate): Used to synthesize Homosalate (3,3,5-trimethylcyclohexyl
salicylate), a standard UVB blocker.[1][2] The name "Homosalate" is derived from
"Homomenthol salicylate,” yet the industrial feedstock is typically the isomeric mix
(Dihydroisophorol).[1][2]

» Resin Modifiers: Used in coating formulations to improve flow and gloss.[1][2]

3.2 As Homomenthol (Sensory Agent)

In consumer products, the material is a functional active.[1][2]

¢ Menthol Substitute: Used in toothpaste, mouthwash, and chewing gum where a cooling
effect is desired but the cost or volatility of natural menthol is prohibitive.[1]

e Fragrance: Provides a "green," minty, slightly woody note.[1]

o Requirement: Must be high-purity cis-isomer. The trans-isomer is considered an impurity
here as it dilutes the sensory impact.[1][2]

3.3 Comparative Data Table
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Property Dihydroisophorol (Mix) Homomenthol (cis-isomer)
Physical State (20°C) Liquid or Semi-solid Crystalline Solid (mp ~37°C)
Odor Profile Faint, chemical, slightly minty Strong, sharp, cooling mint
Solubility Soluble in alcohols, oils Soluble in alcohols, oils
Boiling Point 198°C 198°C

] Precursor for )
Primary Use Flavoring, Fragrance
Homosalate/Cyclandelate

Part 4: Analytical Characterization

To verify which substance you have in the lab, rely on Gas Chromatography (GC) or NMR.[1][2]

» GC-MS: The cis and trans isomers have distinct retention times on non-polar columns (e.g.,
DB-5).[1][2] The trans-isomer (equatorial OH) typically elutes differently than the cis-isomer
(axial OH interactions).[1][2]

e NMR:

o cis-3,3,5-TMCH: The carbinol proton (H1) appears as a multiplet distinct from the trans
isomer due to axial/equatorial coupling constants.[1][2]

o 13C NMR: Check the chemical shift of C1 and C5.
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e Bell, G. D, et al. (1984).The effects of 3,5,5-trimethylcyclohexanol on hepatic cholesterol
synthesis. British Journal of Pharmacology.[1][2][3] (Validating the biological activity of the
trimethylcyclohexanol scaffold). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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